Cas no 93338-08-0 (5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione)

• Product Name: 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione
• CAS No: 93338-08-0
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 2816829
• PubChem ID: 406295
• Update Time: 2025-10-31

5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione
• SCHEMBL13848396
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2,5-dimethoxyphenyl)methylene]-
• 93338-08-0
• STK325983
• 5-(2,5-Dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
• AB00075761-01
• 5221-57-8
• 5-(2,5-Dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione #
• 5-(2,5-dimethoxybenzylidene)hexahydropyrimidine-2,4,6-trione
• Z274503844
• SLPIQTNGPKJIMC-UHFFFAOYSA-N
• DTXCID50279224
• AKOS000731686
• DTXSID40328114
• F0777-0956
• NSC-724349
• 5-(2,5-Dimethoxybenzylidene)barbituric acid
• NSC724349
• 5-(2,5-dimethoxybenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione

• Inchi： 1S/C13H12N2O5/c1-19-8-3-4-10(20-2)7(5-8)6-9-11(16)14-13(18)15-12(9)17/h3-6H,1-2H3,(H2,14,15,16,17,18)
• InChI Key： SLPIQTNGPKJIMC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=C1/C(NC(NC/1=O)=O)=O)OC

Computed Properties

• Exact Mass: 276.07462149Da
• Monoisotopic Mass: 276.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.7Ų

Additional information on 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione

Comprehensive Overview of 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione (CAS No. 93338-08-0)

5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione, with the CAS number 93338-08-0, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound belongs to the class of diazinane derivatives, which are known for their versatility in pharmaceutical and material science research. The presence of dimethoxyphenyl and methylidene groups in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

In the context of current scientific trends, 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione is often discussed alongside topics such as green chemistry and sustainable synthesis. Researchers are increasingly focused on developing eco-friendly methods to synthesize such compounds, minimizing waste and energy consumption. This aligns with the growing demand for environmentally benign chemical processes, a hot topic in both academic and industrial circles. The compound's potential as a building block for advanced materials also makes it relevant to discussions about smart materials and nanotechnology.

One of the most frequently searched questions related to CAS No. 93338-08-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetone, while remaining relatively stable at room temperature. This property is crucial for its handling and storage in laboratory settings. Additionally, its UV-visible absorption characteristics have been explored, making it a candidate for applications in photochemical research and sensor development.

The synthesis of 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione typically involves a condensation reaction between 2,5-dimethoxybenzaldehyde and 1,3-diazinane-2,4,6-trione. This reaction is often catalyzed by mild acids or bases, reflecting the broader trend toward catalyst optimization in organic synthesis. Researchers are also investigating the use of microwave-assisted synthesis to reduce reaction times and improve yields, a method that has gained popularity due to its efficiency and scalability.

From a pharmacological perspective, diazinane derivatives like 93338-08-0 are being studied for their potential bioactive properties. While this compound is not yet widely recognized for therapeutic applications, its structural analogs have shown promise in areas such as anti-inflammatory and antioxidant activity. This has led to increased interest in its structure-activity relationship (SAR), a common focus in drug discovery pipelines. However, it is important to note that further studies are needed to validate any medicinal potential.

In material science, the conjugated system present in 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione makes it a candidate for organic electronics. Its ability to participate in charge-transfer complexes could be leveraged in the development of organic light-emitting diodes (OLEDs) or photovoltaic devices. This aligns with the global push toward renewable energy solutions and energy-efficient technologies, topics that dominate current scientific discourse.

For those handling CAS No. 93338-08-0, safety data sheets (SDS) recommend standard laboratory precautions, including the use of personal protective equipment (PPE) such as gloves and goggles. While the compound is not classified as highly hazardous, proper ventilation and avoidance of prolonged exposure are advised. This reflects the broader emphasis on laboratory safety protocols, a recurring theme in scientific training and compliance.

In summary, 5-(2,5-dimethoxyphenyl)methylidene-1,3-diazinane-2,4,6-trione (93338-08-0) is a multifaceted compound with applications spanning organic synthesis, material science, and pharmacological research. Its relevance to contemporary scientific challenges, such as sustainability and advanced material design, ensures its continued study and development. As research progresses, this compound may unlock new possibilities in both industrial and academic settings.